N-methyl-2-[methyl(1,2,3,4-tetrahydronaphthalen-1-yl)amino]acetamide

• IUPAC Name: N-methyl-2-[methyl(1,2,3,4-tetrahydronaphthalen-1-yl)amino]acetamide
• InChI: InChI=1S/C14H20N2O/c1-15-14(17)10-16(2)13-9-5-7-11-6-3-4-8-12(11)13/h3-4,6,8,13H,5,7,9-10H2,1-2H3,(H,15,17)
• InChI Key: VIXGBSFOSDWJKQ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN(C)C1CCCC2=CC=CC=C12
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol

Description

N-methyl-2-[methyl(1,2,3,4-tetrahydronaphthalen-1-yl)amino]acetamide, also known as MTAA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MTAA is a member of the family of compounds known as N-methylaminoacetamides, which have been found to have a variety of biological activities.

Mechanism of Action

The mechanism of action of N-methyl-2-[methyl(1,2,3,4-tetrahydronaphthalen-1-yl)amino]acetamide involves its binding to specific receptors in the brain, including the dopamine and serotonin receptors. This binding can modulate the activity of these neurotransmitters, leading to changes in behavior and physiology.
Biochemical and Physiological Effects:
N-methyl-2-[methyl(1,2,3,4-tetrahydronaphthalen-1-yl)amino]acetamide has been found to have a variety of biochemical and physiological effects, including changes in neurotransmitter levels, changes in behavior and cognition, and changes in cardiovascular function. These effects can be modulated by the dose and duration of N-methyl-2-[methyl(1,2,3,4-tetrahydronaphthalen-1-yl)amino]acetamide exposure.

Advantages and Limitations for Lab Experiments

N-methyl-2-[methyl(1,2,3,4-tetrahydronaphthalen-1-yl)amino]acetamide has several advantages for use in lab experiments, including its selectivity for dopamine and serotonin receptors, its ability to cross the blood-brain barrier, and its low toxicity. However, there are also limitations to its use, including the need for specialized equipment and expertise, and the potential for off-target effects.

Future Directions

There are several potential future directions for research on N-methyl-2-[methyl(1,2,3,4-tetrahydronaphthalen-1-yl)amino]acetamide. One area of interest is in the development of new biocatalytic methods for its synthesis, which could make it more accessible and cost-effective. Another area of interest is in the development of new analogs of N-methyl-2-[methyl(1,2,3,4-tetrahydronaphthalen-1-yl)amino]acetamide with improved selectivity and potency for specific neurotransmitter receptors. Finally, there is potential for the use of N-methyl-2-[methyl(1,2,3,4-tetrahydronaphthalen-1-yl)amino]acetamide in the development of new therapeutics for neurological and psychiatric disorders.

Synthesis Methods

N-methyl-2-[methyl(1,2,3,4-tetrahydronaphthalen-1-yl)amino]acetamide can be synthesized using a variety of methods, including chemical synthesis and biocatalysis. One common method involves the reaction of N-methylaminoacetic acid with 1,2,3,4-tetrahydronaphthalene in the presence of a catalyst. Biocatalytic methods involve the use of enzymes to catalyze the reaction, which can be more efficient and environmentally friendly.

Scientific Research Applications

N-methyl-2-[methyl(1,2,3,4-tetrahydronaphthalen-1-yl)amino]acetamide has been found to have a variety of potential applications in scientific research. One area of interest is in the study of neurotransmitters, particularly dopamine and serotonin. N-methyl-2-[methyl(1,2,3,4-tetrahydronaphthalen-1-yl)amino]acetamide has been shown to selectively bind to these neurotransmitters, making it a useful tool for studying their function and regulation.